Cas no 215297-18-0 (N,N′-Bis[2-(2-tert-butyldimethylsilyloxyethoxy)ethyl]-3,4,9,10-perylenetetracarboxylic diimide)

• Product Name: N,N′-Bis[2-(2-tert-butyldimethylsilyloxyethoxy)ethyl]-3,4,9,10-perylenetetracarboxylic diimide
• CAS No: 215297-18-0
• MF: C₄₄H₅₄N₂O₈Si₂
• MW: 795.079174518585
• CID: 2602288
• PubChem ID: 329767200
• Update Time: 2025-11-02

N,N′-Bis[2-(2-tert-butyldimethylsilyloxyethoxy)ethyl]-3,4,9,10-perylenetetracarboxylic diimide Chemical and Physical Properties

Names and Identifiers

• 2,9-Bis[2-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethoxy]ethyl]anthra[2,1,9-def:6,5,10-d′e′f′] diisoquinoline-1,3,8,10(2H,9H)-tetrone
• N,N′-Bis[2-(2-tert-butyldimethylsilyloxyethoxy)ethyl]-3,4,9,10-perylenetetracarboxylic diimide
• N,N'-Bis[2-(2-tert-butyldimethylsilyloxyethoxy)ethyl]-3,4,9,10-perylenetetracarboxylic diimide 97%
• N,N'-Bis[2-(2-tert-butyldimethylsilyloxyethoxy)ethyl]-3,4,9,10-perylenetetracarboxylic diimide, 97%
• 2,9-Bis(2-(2-((tert-butyldimethylsilyl)oxy)ethoxy)ethyl)anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetraone
• 215297-18-0

• MDL： MFCD22666451
• Inchi： 1S/C44H54N2O8Si2/c1-43(2,3)55(7,8)53-25-23-51-21-19-45-39(47)31-15-11-27-29-13-17-33-38-34(18-14-30(36(29)38)28-12-16-32(40(45)48)37(31)35(27)28)42(50)46(41(33)49)20-22-52-24-26-54-56(9,10)44(4,5)6/h11-18H,19-26H2,1-10H3
• InChI Key： MQIYPIYWJFMSSJ-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C3C4C(C5=CC=C6C7=C5C(C=4C=C2)=CC=C7C(=O)N(CCOCCO[Si](C(C)(C)C)(C)C)C6=O)=CC=C3C(=O)N1CCOCCO[Si](C(C)(C)C)(C)C

Computed Properties

• Exact Mass: 794.34186975g/mol
• Monoisotopic Mass: 794.34186975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 56
• Rotatable Bond Count: 16
• Complexity: 1330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Melting Point: 357-362 °C

N,N′-Bis[2-(2-tert-butyldimethylsilyloxyethoxy)ethyl]-3,4,9,10-perylenetetracarboxylic diimide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives

Additional information on N,N′-Bis[2-(2-tert-butyldimethylsilyloxyethoxy)ethyl]-3,4,9,10-perylenetetracarboxylic diimide

Introduction to N,N′-Bis[2-(2-tert-butyldimethylsilyloxyethoxy)ethyl]-3,4,9,10-perylenetetracarboxylic diimide (CAS No. 215297-18-0)

N,N′-Bis[2-(2-tert-butyldimethylsilyloxyethoxy)ethyl]-3,4,9,10-perylenetetracarboxylic diimide is a highly specialized organic compound that has garnered significant attention in the field of advanced materials and pharmaceutical research. This compound, identified by its CAS number 215297-18-0, is a derivative of perylenetetracarboxylic diimide (PTCDI), a well-known molecule with remarkable optoelectronic properties. The unique structure of this compound, featuring N,N′-Bis[2-(2-tert-butyldimethylsilyloxyethoxy)ethyl] side chains, imparts distinct characteristics that make it invaluable for various applications.

The molecular architecture of N,N′-Bis[2-(2-tert-butyldimethylsilyloxyethoxy)ethyl]-3,4,9,10-perylenetetracarboxylic diimide is meticulously designed to enhance its solubility and stability while maintaining the inherent electronic properties of PTCDI. The introduction of bulky tert-butyl groups and dimethylsilyloxy moieties not only improves the compound's handling in solution-based processes but also influences its interaction with other molecules. These modifications are crucial for applications in organic electronics, where the ability to manipulate charge transport and emission properties is paramount.

In recent years, there has been a surge in research focused on the development of novel materials for organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other optoelectronic devices. The use of PTCDI derivatives has become increasingly prevalent due to their excellent hole-transporting capabilities and high thermal stability. The specific modification of N,N′-Bis[2-(2-tert-butyldimethylsilyloxyethoxy)ethyl]-3,4,9,10-perylenetetracarboxylic diimide enhances its performance in these applications by providing a balance between solubility and electronic efficacy.

One of the most compelling aspects of this compound is its potential in the field of bioimaging. Perylenetetracarboxylic diimides have been widely studied for their ability to emit light in the near-infrared region when excited with visible light. This property makes them ideal candidates for fluorescence-based imaging techniques. The introduction of solubilizing groups in N,N′-Bis[2-(2-tert-butyldimethylsilyloxyethoxy)ethyl]-3,4,9,10-perylenetetracarboxylic diimide allows for better integration into biological systems without compromising its photophysical properties. Recent studies have demonstrated its utility in live-cell imaging, where it exhibits high brightness and excellent photostability.

The pharmaceutical industry has also shown interest in this compound due to its potential as a building block for more complex drug molecules. The presence of carboxylic acid groups and amide functionalities provides multiple sites for further chemical modification. This flexibility allows researchers to design derivatives with tailored biological activities. For instance, modifications at the tert-butyl and dimethylsilyloxy positions can influence the compound's pharmacokinetic profile, making it a valuable tool in drug discovery efforts.

The synthesis of N,N′-Bis[2-(2-tert-butyldimethylsilyloxyethoxy)ethyl]-3,4,9,10-perylenetetracarboxylic diimide is a complex process that requires precise control over reaction conditions. The synthesis typically involves multiple steps, including the formation of the perylene core followed by functionalization with the desired side chains. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to ensure high yield and purity. The challenge lies in achieving the correct regioselectivity and stereochemistry to obtain the desired product.

In conclusion, N,N′-Bis[2-(2-tert-butyldimethylsilyloxyethoxy)ethyl]-3,4,9,10-perylenetetracarboxylic diimide (CAS No. 215297-18-0) is a multifunctional compound with significant potential in both materials science and pharmaceutical research. Its unique structure enables applications ranging from advanced optoelectronic devices to bioimaging and drug development. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in cutting-edge scientific endeavors.